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Comparison of Greenness Assessment Tools

Tool Name Acronym
Number
of
Criteria

Scoring System Output/Pictogram
Primary
Focus

Open-
Source
Software

Analytical
GREEnness

Metric [1] [2]

AGREE 12 0-1 scale (weighted
average)

Circular, clock-like
pictogram

Overall
analytical

method
greenness

Yes

Green
Analytical

Procedure
Index [2]

GAPI Not fully
specified

Qualitative
(Green/Yellow/Red)

Multi-segment
rectangular

pictogram

Overall
analytical

method
greenness

No

Eco-Scale
Assessment

[2]

ESA Not fully
specified

Penalty points
subtracted from

100

Numerical score
(0-100)

Overall
analytical

method
greenness

No

National
Environmental

Methods
Index [2]

NEMI 4 Binary (Pass/Fail) Quadrant
pictogram

Overall
analytical

method
greenness

No

Analytical
GREEnness

Metric for

AGREEprep 10 0-1 scale Rectangular
pictogram

Greenness
of sample

Yes
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Tool Name Acronym
Number
of
Criteria

Scoring System Output/Pictogram
Primary
Focus

Open-
Source
Software

Sample

Preparation
[1]

preparation

steps

Analytical
Greenness for

EAssessment
of Molecularly

Imprinted
Polymers [1]

AGREEMIP 12 0-1 scale (weighted
average)

Pictogram with
individual scores &

weights

Greenness
of MIP

synthesis
procedures

Yes

Blue
Applicability

Grade Index
[3] [4]

BAGI 10 Scored (0, 2.5, 5,
7.5, 10)

Star-shaped
pictogram (white

to dark blue)

Practicality
& economic

criteria

Yes

Red
Analytical

Performance
Index [3] [4]

RAPI 10 Scored (0, 2.5, 5,
7.5, 10)

Star-shaped
pictogram (white

to dark red)

Analytical
performance

& validation
criteria

Yes

Detailed Methodologies and Workflow

To effectively use these tools, follow a systematic workflow. The diagram below outlines the key decision points, and

the subsequent sections detail the experimental protocols for major tools.

AGREE (Analytical GREEnness Metric) Protocol [1] [2]

Data Collection: Gather all details about the analytical method, including reagents, amounts, energy

consumption, waste production, and operator safety measures.
Software Input: Use the dedicated, open-source AGREE software.

Criterion Assessment: Input data for each of the 12 criteria into the software. The tool transforms this input
into a standardized score between 0 (worst) and 1 (greenest).

Result Calculation: The software calculates a final overall score (0-1) through a weighted average of the 12
criterion scores.

Interpretation: Review the circular pictogram. The final score and the individual colored segments provide a
quick visual summary of the method's greenness and highlight weak points.
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AGREEMIP (for Molecularly Imprinted Polymers) Protocol [1]

Scope Definition: This tool is specialized for assessing the greenness of Molecularly Imprinted Polymer (MIP)
synthesis procedures.

Data Collection: Collect data on all aspects of the synthesis: reaction mixture constituents (including solvent,
monomers, template), energy requirements for polymerization, and procedural details (e.g., waste generation

from inhibitor removal).
Software Input: Use the open-source AGREEMIP software.

Criterion Assessment: Input data for the 12 specific criteria. The software uses criterion-specific functions to
convert the input into a score on a 0-1 scale.

Result Calculation: The software computes a weighted average overall score and generates a pictogram
showing performance in each criterion.

BAGI and RAPI Protocol (for Practicality and Performance) [3] [4]

Tool Selection: Choose BAGI for practicality or RAPI for analytical performance.

Software Input: Access the respective open-source software for BAGI or RAPI.
Criterion Scoring: For each of the 10 criteria, select the appropriate performance level from a drop-down

menu. The software automatically assigns a score (0, 2.5, 5.0, 7.5, or 10).
Visualization: The software generates a star-shaped pictogram. The final score (BAGI: 25-100, RAPI: 0-100) is

displayed in the center, while the color intensity of each segment (blue for BAGI, red for RAPI) indicates
performance for that specific criterion.

Key Insights and Recommendations

No Single Tool is Universally Best: Each tool has unique strengths. A comparative study found that while

NEMI is simple, it has low discrimination power. AGREE and GAPI provide more descriptive, multi-criteria
pictograms, with AGREE having the added benefit of automation [2].

The Trend is Toward Specialization: Newer tools like AGREEMIP (for MIP synthesis) [1] and AGREEprep (for
sample preparation) [1] offer more granular assessments in specific areas than general tools.

Adopt a Holistic View with RGB/WAC: For a complete picture, use a combination of tools. The White
Analytical Chemistry (WAC) concept advocates for balancing Greenness with Red (analytical performance,

via RAPI) and Blue (practicality, via BAGI) criteria [3] [4]. A method that scores well in all three dimensions is
considered more sustainable and applicable.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic

or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

[Contact our Ph.D. Support Team for a compatibility check]
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